1-[(2-Chloropyridin-4-yl)methyl]-1,2,4-triazole-3-carbonitrile

• IUPAC Name: 1-[(2-chloropyridin-4-yl)methyl]-1,2,4-triazole-3-carbonitrile
• InChI: InChI=1S/C9H6ClN5/c10-8-3-7(1-2-12-8)5-15-6-13-9(4-11)14-15/h1-3,6H,5H2
• InChI Key: UYPGJNTXIMVUGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1CN2C=NC(=N2)C#N)Cl
• Molecular Formula: C9H6ClN5
• Molecular Weight: 219.63 g/mol

Description

1-[(2-Chloropyridin-4-yl)methyl]-1,2,4-triazole-3-carbonitrile, also known as CCT251545, is a small molecule inhibitor that has been developed for potential use in cancer treatment. This compound has been shown to have a strong inhibitory effect on the growth of cancer cells, making it a promising candidate for further research.

Mechanism of Action

1-[(2-Chloropyridin-4-yl)methyl]-1,2,4-triazole-3-carbonitrile acts as an inhibitor of the protein kinase CK2, which plays a key role in cell proliferation and survival. By inhibiting CK2, 1-[(2-Chloropyridin-4-yl)methyl]-1,2,4-triazole-3-carbonitrile disrupts the signaling pathways that promote cancer cell growth and survival, leading to a decrease in cancer cell proliferation and an increase in apoptosis.
Biochemical and physiological effects:
In addition to its effects on cancer cells, 1-[(2-Chloropyridin-4-yl)methyl]-1,2,4-triazole-3-carbonitrile has been shown to have other biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of certain bacteria, suggesting that it may have potential as an antibacterial agent. Additionally, 1-[(2-Chloropyridin-4-yl)methyl]-1,2,4-triazole-3-carbonitrile has been shown to inhibit the activity of certain enzymes involved in inflammation, suggesting that it may have potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2-Chloropyridin-4-yl)methyl]-1,2,4-triazole-3-carbonitrile in lab experiments is that it has been extensively studied and its mechanism of action is well understood. Additionally, this compound has been shown to have a strong inhibitory effect on cancer cell growth, making it a promising candidate for further research. However, one limitation of using 1-[(2-Chloropyridin-4-yl)methyl]-1,2,4-triazole-3-carbonitrile in lab experiments is that it may have off-target effects on other proteins, which could complicate data interpretation.

Future Directions

There are several potential future directions for research on 1-[(2-Chloropyridin-4-yl)methyl]-1,2,4-triazole-3-carbonitrile. One area of interest is the development of more potent and selective inhibitors of CK2, which could have even greater efficacy in cancer treatment. Additionally, further studies are needed to determine the optimal dosing and administration schedule for 1-[(2-Chloropyridin-4-yl)methyl]-1,2,4-triazole-3-carbonitrile in clinical trials. Finally, research is needed to explore the potential use of 1-[(2-Chloropyridin-4-yl)methyl]-1,2,4-triazole-3-carbonitrile in combination with other cancer therapies, such as chemotherapy or radiation therapy, to enhance its efficacy.

Synthesis Methods

The synthesis of 1-[(2-Chloropyridin-4-yl)methyl]-1,2,4-triazole-3-carbonitrile involves a multi-step process that begins with the reaction of 2-chloropyridine-4-carbaldehyde with malononitrile to form a pyridine intermediate. This intermediate is then reacted with hydrazine hydrate to form a triazole intermediate, which is then reacted with acetic anhydride to form the final product, 1-[(2-Chloropyridin-4-yl)methyl]-1,2,4-triazole-3-carbonitrile.

Scientific Research Applications

1-[(2-Chloropyridin-4-yl)methyl]-1,2,4-triazole-3-carbonitrile has been extensively studied for its potential use in cancer treatment. It has been shown to have a strong inhibitory effect on the growth of cancer cells, particularly in breast cancer and lung cancer cell lines. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.